4-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine

• IUPAC Name: 4-chloro-3-methyl-2H-pyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C7H6ClN3/c1-4-6-5(11-10-4)2-3-9-7(6)8/h2-3H,1H3,(H,10,11)
• InChI Key: KDNYASYYYCLBOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN1)C=CN=C2Cl
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol
• CAS No.: 120422-93-7

Description

4-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.
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Scientific Research Applications

Optical and Electronic Properties

4-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine and its derivatives exhibit interesting optical and electronic properties. For instance, Zedan et al. (2020) studied the structural, optical, and diode characteristics of two pyrazolo[4,3-b]pyridine derivatives. They found that these compounds have monoclinic polycrystalline nature and exhibit optical functions calculated from their transmittance and reflectance spectra. The study also explored their application in fabricating heterojunctions and as potential photosensors, indicating their significance in electronic device applications (Zedan, El-Taweel, & El-Menyawy, 2020).

Biomedical Applications

Pyrazolo[3,4-b]pyridines, which include this compound, have been explored for various biomedical applications. A review by Donaire-Arias et al. (2022) covered the diversity of these compounds, their synthetic methods, and their applications in biomedicine. This highlights the compound’s relevance in the development of therapeutic agents (Donaire-Arias et al., 2022).

Synthesis and Chemical Reactivity

The synthesis and reactivity of this compound and its analogues have been a subject of research. For example, Nikpassand et al. (2010) demonstrated a convenient ultrasound-promoted synthesis of fused polycyclic pyrazolo[3,4-b]pyridines, indicating the compound's role in the development of new chemical synthesis methods (Nikpassand, Mamaghani, Shirini, & Tabatabaeian, 2010).

Structural Studies

Extensive structural studies have been conducted on this compound derivatives. Quiroga et al. (2012) researched the hydrogen-bonded assembly in pyrazolo[3,4-b]pyridine derivatives, providing insights into their molecular structures and potential for forming complex molecular assemblies (Quiroga, Díaz, Cobo, & Glidewell, 2012).

Corrosion Inhibition

Pyrazolo[3,4-b]pyridine derivatives have been investigated for their application in corrosion inhibition. A study by Dandia et al. (2013) synthesized pyrazolopyridine derivatives and examined their effectiveness as corrosion inhibitors for mild steel in acidic conditions (Dandia, Gupta, Singh, & Quraishi, 2013).

Mechanism of Action

Target of Action

Pyrazolo[3,4-b]pyridines, a closely related group of compounds, have been extensively studied and are known to interact with various biological targets due to their structural similarity to purine bases adenine and guanine .

Mode of Action

It’s worth noting that the interaction of similar compounds with their targets often involves binding to the atp pocket .

Biochemical Pathways

Related compounds have been shown to exhibit significant inhibitory activity , suggesting that they may affect pathways involving the targets they inhibit.

Result of Action

Related compounds have shown significant inhibitory activity , suggesting that they may induce cellular changes by inhibiting their targets.